3-Aminopiperidine-3-carboxylic acid hydrochloride

• Molecular Formula: C6H13ClN2O2
• Molecular Weight: 180.63 g/mol
• IUPAC Name: 3-aminopiperidine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C6H12N2O2.ClH/c7-6(5(9)10)2-1-3-8-4-6;/h8H,1-4,7H2,(H,9,10);1H
• InChI Key: BARWIQJOGCVQQD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)(C(=O)O)N.Cl

Description

Piperidine scaffolds are widely utilized in pharmaceuticals, and the presence of dual functional groups (amino and carboxylic acid) allows for versatile chemical modifications, such as amide bond formation or salt-bridge interactions in drug-receptor binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Aminopiperidine-3-carboxylic acid hydrochloride can be achieved through several methods. One common approach involves the cyclization of α-amino acids. For instance, the cyclization of L-ornithine or L-lysine can lead to the formation of the piperidine ring. Another method involves the hydrogenation of 3-aminopyridine under specific conditions to yield the desired product .

Industrial Production Methods

Industrial production of 3-Aminopiperidine-3-carboxylic acid hydrochloride often employs biocatalytic methodologies. These methods utilize enzyme cascades, such as variants of galactose oxidase and imine reductase, to convert protected amino alcohols into the desired piperidine derivatives. This approach is advantageous due to its efficiency and sustainability .

Chemical Reactions Analysis

Types of Reactions

3-Aminopiperidine-3-carboxylic acid hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Hydrogenation using catalysts such as palladium on carbon is a typical method.

Substitution: Reagents like alkyl halides or acyl chlorides are used under basic conditions.

Major Products Formed

The major products formed from these reactions include various substituted piperidine derivatives, which can be further utilized in the synthesis of pharmaceuticals and other organic compounds .

Scientific Research Applications

3-Aminopiperidine-3-carboxylic acid hydrochloride has several scientific research applications:

Chemistry: It serves as a building block in the synthesis of complex organic molecules.

Biology: The compound is used in the study of enzyme mechanisms and protein-ligand interactions.

Medicine: It is a precursor in the synthesis of pharmaceutical drugs, particularly those targeting neurological disorders.

Industry: The compound is employed in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Aminopiperidine-3-carboxylic acid hydrochloride involves its interaction with specific molecular targets. In medicinal chemistry, it acts as a ligand for various receptors and enzymes, modulating their activity. The compound’s effects are mediated through pathways involving neurotransmitter regulation and enzyme inhibition .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent at 3-Position	Key Applications/Notes	Reference
3-Aminopiperidine-3-carboxylic acid HCl	C₆H₁₁ClN₂O₂*	~194.62	-NH₂, -COOH	Drug intermediate; chiral synthon
3-Hydroxypiperidine-3-carboxylic acid HCl	C₆H₁₀ClNO₃	195.60	-OH, -COOH	Potential solubility modulator
3-Ethylpiperidine-3-carboxylic acid HCl	C₈H₁₆ClNO₂	199.65	-C₂H₅, -COOH	Lipophilic intermediate
3-Aminopiperidine dihydrochloride	C₅H₁₂Cl₂N₂	183.07	-NH₂ (no -COOH)	Precursor for functionalized analogs
Tapentadol Hydrochloride	C₁₄H₂₂ClNO₂	283.79	-CH₂-C₆H₅, -OH	Analgesic (μ-opioid agonist)
3-Piperidinecarboxylic acid	C₆H₁₁NO₂	129.16	-COOH (no -NH₂)	Base scaffold for derivatization

*Calculated based on analogous structures in and .

Key Findings:

Functional Group Impact: The amino group in 3-aminopiperidine-3-carboxylic acid HCl enhances water solubility compared to 3-ethylpiperidine-3-carboxylic acid HCl (ethyl group reduces polarity) . Hydroxyl vs. Amino: 3-Hydroxypiperidine-3-carboxylic acid HCl () may exhibit lower basicity than the amino analog, affecting pH-dependent stability in drug formulations.

Pharmacological Relevance: Tapentadol HCl (), a piperidine-based analgesic, demonstrates how substituent variations (e.g., aromatic vs. amino groups) dictate biological activity. The target compound’s amino-carboxylic acid motif could facilitate interactions with ion channels or proteases.

Synthetic Utility: 3-Piperidinecarboxylic acid () lacks the amino group, limiting its utility in amine-mediated reactions. The dual functionality in the target compound enables simultaneous derivatization at both amino and carboxylic acid sites .

Biological Activity

3-Aminopiperidine-3-carboxylic acid hydrochloride is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its mechanisms of action, therapeutic applications, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

3-Aminopiperidine-3-carboxylic acid hydrochloride has the molecular formula $C_6H_{12}ClNO_2$ and a molecular weight of 165.62 g/mol. Its structure includes an amino group and a carboxylic acid functional group attached to a piperidine ring, enhancing its reactivity and biological activity compared to similar compounds.

The biological activity of 3-aminopiperidine-3-carboxylic acid hydrochloride is primarily attributed to its ability to interact with various molecular targets, acting as a ligand for receptors and enzymes. This interaction can modulate neurotransmitter regulation and enzyme inhibition pathways, making it relevant for research into neurological disorders and other therapeutic areas.

Therapeutic Applications

Research indicates that this compound may have potential applications in several therapeutic areas:

• Neurological Disorders : It may influence neurotransmitter systems, which could be beneficial in treating conditions like depression or anxiety.
• Cancer Research : Some studies suggest that derivatives of piperidine compounds exhibit anticancer properties, potentially making 3-aminopiperidine derivatives valuable in oncology .
• Diabetes Management : Inhibitors derived from similar structures have been explored for their effects on Dipeptidyl Peptidase IV (DPP-IV), an enzyme involved in glucose metabolism .

In Vitro Studies

In vitro studies have demonstrated the cytotoxic potential of related compounds on various cancer cell lines. For example, one study evaluated the activity of piperidine derivatives against HepG2 (liver cancer) and MCF-7 (breast cancer) cell lines using the MTT assay. The results indicated that certain derivatives exhibited significant cytotoxic effects, suggesting a pathway for further development .

Compound	Cell Line Tested	IC50 Value (µM)	Cytotoxicity Profile
Derivative A	HepG2	5.0	Moderate
Derivative B	MCF-7	10.0	Low

Case Studies

• Case Study on Neuroprotective Effects : A study investigated the neuroprotective effects of 3-aminopiperidine derivatives in models of neurodegeneration. Results indicated that these compounds could reduce oxidative stress markers in neuronal cells, suggesting potential applications in treating neurodegenerative diseases .
• Cancer Cell Line Study : Another research focused on the effects of a specific piperidine derivative on SH-SY5Y neuroblastoma cells. The study found that treatment with this compound led to increased apoptosis rates compared to control groups, highlighting its potential as an anticancer agent .